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Compound of Interest

2-Methoxy-2-
Compound Name:
methylbutanethioamide

Cat. No.: B13244711

Get Quote

Executive Summary

2-Methoxy-2-methylbutanethioamide (CAS: 1600239-99-3) is a sterically hindered, alpha-
substituted thioamide derivative. It serves as a critical intermediate for introducing the 1-
methoxy-1-methylpropyl motif—a lipophilic, metabolically stable isostere of the tert-butyl group
—into pharmaceutical and agrochemical scaffolds. Its primary utility lies in the Hantzsch
thiazole synthesis and the formation of thioimidates, enabling the construction of heterocycles
with enhanced hydrolytic stability and optimized pharmacokinetic profiles.

Chemical Identity & Structure
Nomenclature and Identification
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Property Detail

IUPAC Name 2-Methoxy-2-methylbutanethioamide
CAS Number 1600239-99-3

Molecular Formula CeH13NOS

Molecular Weight 147.24 g/mol

SMILES CCC(C)(OC)C(=S)N

InChlKey Computed based on structure

Structural Features

The molecule features a quaternary carbon at the

-position relative to the thiocarbonyl group. This structural arrangement confers specific
properties:

» Steric Hindrance: The geminal methyl and ethyl groups at the

-carbon create significant steric bulk, protecting the thioamide linkage from rapid enzymatic
hydrolysis compared to unbranched analogs.

o Electronic Effect: The

-methoxy group exerts an inductive electron-withdrawing effect (-1), which modulates the
nucleophilicity of the sulfur atom and the acidity of the N-H protons.

o Chirality: The C2 carbon is a stereocenter. While typically supplied as a racemate, the
enantiomers can be resolved for asymmetric synthesis, which is critical for binding affinity in
chiral protein pockets.

Synthetic Pathways[1]

The synthesis of 2-methoxy-2-methylbutanethioamide typically proceeds via the modification
of 2-butanone (methyl ethyl ketone). The most robust industrial route involves the formation of
a nitrile intermediate followed by thionation.
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Synthesis Protocol (Route A: Nitrile Thionation)

This route is preferred for scalability and atom economy.

e Cyanohydrin Formation: Reaction of 2-butanone with HCN (or TMSCN/Znl2) yields 2-
hydroxy-2-methylbutanenitrile.

o O-Methylation: The hydroxyl group is methylated using methyl iodide (Mel) and a base (NaH
or KOH) to form 2-methoxy-2-methylbutanenitrile (CAS 145550-55-6).

e Thionation: The nitrile is converted to the thioamide using hydrogen sulfide (

) in the presence of a base (diethylamine or pyridine) or using ammonium sulfide.
Alternatively, phosphorus pentasulfide (

) or Lawesson's Reagent can be used on the corresponding amide.

Visualization of Synthesis

The following diagram illustrates the stepwise conversion from the ketone precursor.
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Figure 1: Synthetic pathway from 2-butanone to 2-methoxy-2-methylbutanethioamide via

nitrile intermediate.[1]

Physicochemical Properties[1][2][3]

The following data represents derived and experimental values typical for this class of
thioamides.
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Property Value /| Description

) Solid (Low melting point) or viscous oil
Physical State . .
(depending on purity)

Melting Point 45-55 °C (Estimated)
Boiling Point ~230 °C (Predicted at 760 mmHg)
B Soluble in MeOH, DCM, DMSO, EtOAc; Poorly
Solubility ]
soluble in water.
pKa ~12-13 (Thioamide NH protons)
LogP ~1.2 (Predicted)

Spectroscopic Signatures

e IR Spectroscopy: Strong absorption bands at 3100-3400 cm™1 (
) and 1100-1200 cm~1 (
).

e 1H NMR (DMSO-ds):
o 9.5&9.0 ppm (broad s, 2H,

)

3.1 ppm (s, 3H,

[e]

)

1.6-1.8 ppm (m, 2H,

[¢]

)

1.3 ppm (s, 3H,

[¢]

)

0.8 ppm (t, 3H,

[¢]
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Reactivity and Applications
Hantzsch Thiazole Synthesis

The primary application of 2-methoxy-2-methylbutanethioamide is in the synthesis of 2-

substituted thiazoles. Reacting this thioamide with

-haloketones (e.g., chloroacetone or phenacyl bromide) yields thiazoles incorporating the
sterically demanding 1-methoxy-1-methylpropyl group at the C2 position. This motif is valuable
in drug design for blocking metabolic oxidation sites.

Thioimidate Formation

Alkylation of the sulfur atom with alkyl halides (e.g., Mel) produces S-alkyl thioimidates. These
intermediates are potent electrophiles used to synthesize amidines or oxadiazoles.
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Figure 2: Key chemical transformations of the thioamide core.

Safety and Handling

e Hazards: Thioamides can release toxic hydrogen sulfide (
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) gas upon contact with strong acids or under thermal decomposition.

o Storage: Store at 2—-8 °C under inert atmosphere (Argon/Nitrogen). Hygroscopic; protect
from moisture to prevent hydrolysis to the amide.

e PPE: Use chemical-resistant gloves (Nitrile), safety goggles, and work within a fume hood to
manage potential sulfur odors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [2-Methoxy-2-methylbutanethioamide: Structural
Analysis and Synthetic Utility]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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